Cas no 26864-88-0 (1-Piperazinecarbodithioicacid, 2-methyl-4-(1-methylethyl)-)

• Product name: 1-Piperazinecarbodithioicacid, 2-methyl-4-(1-methylethyl)-
• CAS No: 26864-88-0
• MF: C₉H₁₈N₂S₂
• MW: 218.38262
• CID: 280157
• PubChem ID: 213676

1-Piperazinecarbodithioicacid, 2-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbodithioicacid, 2-methyl-4-(1-methylethyl)-
• 2-methyl-4-propan-2-ylpiperazine-1-carbodithioic acid
• 4-Isopropyl-2-methyl-1-piperazinecarbodithioic acid
• BRN 0513014
• 26864-88-0
• 1-Piperazinecarbodithioic acid, 4-isopropyl-2-methyl-
• 2-methyl-4-(propan-2-yl)piperazine-1-carbodithioic acid
• DTXSID70949659

• Inchi： InChI=1S/C9H18N2S2/c1-7(2)10-4-5-11(9(12)13)8(3)6-10/h7-8H,4-6H2,1-3H3,(H,12,13)
• InChI Key： KRIAJTKEWDHGEE-UHFFFAOYSA-N
• SMILES： CC(N1CCN(C(=S)S)C(C)C1)C

Computed Properties

• Exact Mass: 218.09134
• Monoisotopic Mass: 218.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6Ų
• XLogP3: 2

Experimental Properties

• Density: 1.106
• Boiling Point: 274.3°Cat760mmHg
• Flash Point: 119.7°C
• Refractive Index: 1.56
• PSA: 6.48